Cas no 25798-60-1 (Benzene, 1-nitro-4-(1-propenyl)- (9CI))

Benzene,  1-nitro-4-(1-propenyl)-  (9CI) structure
25798-60-1 structure
Product Name:Benzene, 1-nitro-4-(1-propenyl)- (9CI)
CAS No:25798-60-1
MF:C9H9NO2
MW:163.173262357712
CID:914059
PubChem ID:3485383
Update Time:2025-04-19

Benzene, 1-nitro-4-(1-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-nitro-4-(1-propenyl)- (9CI)
    • 1-nitro-4-prop-1-enylbenzene
    • 25798-60-1
    • DTXSID10392928
    • Benzene, 1-nitro-4-(1-propenyl)-
    • DB-285308
    • Inchi: 1S/C9H9NO2/c1-2-3-8-4-6-9(7-5-8)10(11)12/h2-7H,1H3
    • InChI Key: XEFDXKFPMZOEMV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(C=CC)=CC=1)=O

Computed Properties

  • Exact Mass: 163.06337
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
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